Cas no 679391-42-5 (2-(benzylsulfanyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(benzylsulfanyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• CAS No: 679391-42-5
• MF: C₁₂H₉F₃N₂OS
• MW: 286.272871732712
• CID: 5476131
• Update Time: 2025-06-15

2-(benzylsulfanyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-6-(trifluoromethyl)-1H-pyrimidin-4-one
• 2-(benzylsulfanyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C12H9F3N2OS/c13-12(14,15)9-6-10(18)17-11(16-9)19-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,16,17,18)
• InChI Key： NEYUPSGBTRERJS-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2)NC(C(F)(F)F)=CC(=O)N=1

Additional information on 2-(benzylsulfanyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 2-(benzylsulfanyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one (CAS No. 679391-42-5)

2-(Benzylsulfanyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one (CAS No. 679391-42-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the dihydropyrimidinone family, a class of molecules known for their diverse biological activities. With the increasing demand for novel bioactive molecules, this compound has become a subject of interest for researchers exploring drug discovery and molecular design.

The molecular structure of 2-(benzylsulfanyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one incorporates a benzylsulfanyl group and a trifluoromethyl moiety, both of which are critical for modulating its physicochemical properties and biological interactions. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, making it a valuable scaffold in medicinal chemistry. Researchers have investigated its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the scientific community has shown growing interest in fluorinated compounds due to their ability to improve drug-like properties. The trifluoromethyl group in CAS No. 679391-42-5 contributes to its enhanced binding affinity and selectivity, addressing key challenges in drug design. This aligns with the broader industry focus on small-molecule therapeutics and precision medicine, where structural optimization plays a pivotal role.

Another area of exploration for 2-(benzylsulfanyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one is its potential application in agrochemical formulations. The benzylsulfanyl moiety may contribute to pesticidal or herbicidal activity, making it a candidate for sustainable crop protection solutions. With the global push toward green chemistry and eco-friendly agrochemicals, this compound could play a role in developing next-generation formulations with reduced environmental impact.

Synthetic routes to CAS No. 679391-42-5 often involve multi-step organic transformations, including condensation and cyclization reactions. Researchers have optimized these methods to improve yield and purity, reflecting advancements in process chemistry and scale-up strategies. The compound's synthesis is frequently discussed in the context of heterocyclic chemistry, a field that continues to evolve with new catalytic methodologies and green solvents.

From an analytical perspective, 2-(benzylsulfanyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure rigorous quality control, which is essential for applications in pharmaceutical intermediates and material science. The compound's stability under various conditions is also a topic of investigation, particularly for industrial applications.

Given the rising interest in AI-driven drug discovery, computational studies on 679391-42-5 have gained traction. Molecular docking and QSAR modeling help predict its interactions with biological targets, accelerating the identification of potential therapeutic uses. This approach aligns with the broader adoption of in silico screening in modern research pipelines.

In summary, 2-(benzylsulfanyl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one (CAS No. 679391-42-5) represents a versatile compound with promising applications in medicinal chemistry, agrochemicals, and material science. Its structural features and synthetic accessibility make it a valuable subject for ongoing research, particularly in the context of sustainable chemistry and innovative therapeutics.